Cas no 5327-30-0 (2-(1,3-dioxoisoindol-2-yl)ethyl Octadec-9-enoate)

• Product name: 2-(1,3-dioxoisoindol-2-yl)ethyl Octadec-9-enoate
• CAS No: 5327-30-0
• MF: C₂₈H₄₁NO₄
• MW: 455.629448652267
• CID: 1581527
• PubChem ID: 220482

2-(1,3-dioxoisoindol-2-yl)ethyl Octadec-9-enoate Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxoisoindol-2-yl)ethyl Octadec-9-enoate
• 2-(1,3-dioxoisoindol-2-yl)ethyl (E)-octadec-9-enoate
• AC1L58V5
• CTK1H1115
• CTK6D8170
• AG-K-46869
• 2-(1,3-dioxo-1,3-dihydro-2h-isoindol-2-yl)ethyl octadec-9-enoate
• 2-(1,3-dioxoisoindol-2-yl)ethyl (E)-octadec-9-enoate; AC1L58V5; CTK1H1115; CTK6D8170; AG-K-46869; 2-(1,3-dioxo-1,3-dihydro-2h-isoindol-2-yl)ethyl octadec-9-enoate;
• 5327-30-0
• DTXSID30277642

• Inchi： InChI=1S/C28H41NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-26(30)33-23-22-29-27(31)24-19-17-18-20-25(24)28(29)32/h9-10,17-20H,2-8,11-16,21-23H2,1H3
• InChI Key： NBROGIBKWCOXJE-UHFFFAOYSA-N
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)OCCN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 455.30400
• Monoisotopic Mass: 455.304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 19
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 8.3
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.048
• Boiling Point: 564.1°C at 760 mmHg
• Flash Point: 295°C
• Refractive Index: 1.52
• PSA: 63.68000
• LogP: 6.80120